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Compound of Interest

Compound Name: 2-Methyl-4-nitrophenyl isocyanate

Cat. No.: B1587134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Fourier-Transform Infrared
(FTIR) and Mass Spectrometry (MS) data for 2-Methyl-4-nitrophenyl isocyanate (CsHeN20s3).
It includes a summary of key data points, detailed experimental protocols for acquiring such
data, and logical workflows for its analysis.

Physicochemical Properties

Property Value Source
CAS Number 56309-59-2

Molecular Formula CsHsN20s3 [1]
Molecular Weight 178.14 g/mol

Appearance Solid

Melting Point 81-84 °C

Boiling Point 168 °C at 23 mmHg

Mass Spectrometry Data

Mass spectrometry is a powerful analytical technique used to determine the mass-to-charge
ratio (m/z) of ionized molecules. This information helps in determining the molecular weight and

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1587134?utm_src=pdf-interest
https://www.benchchem.com/product/b1587134?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/4296456
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

elemental composition of a compound. The following table summarizes the predicted mass

spectrometry data for 2-Methyl-4-nitrophenyl isocyanate.

Adduct mlz

[M+H]* 179.04512
[M+Na]* 201.02706
[M-H]- 177.03056
[M+NHa]* 196.07166
[M+K]* 217.00100
[M]* 178.03729
M]- 178.03839

Data sourced from PubChem and calculated using CCSbase.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

Data

FTIR spectroscopy is utilized to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. For 2-Methyl-4-nitrophenyl isocyanate, the

characteristic vibrational bands are expected for the isocyanate, nitro, and aromatic methyl

groups.

Functional Group

Expected Wavenumber (cm™?)

Isocyanate (-N=C=0)

~2250 - 2275 (strong, sharp)

~1500 - 1570 (asymmetric stretch) and ~1300 -

Nitro (NOz) 1370 (symmetric stretch)

Aromatic C-H ~3000 - 3100

Methyl C-H ~2850 - 3000

C=C (Aromatic) ~1400 - 1600
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Experimental Protocols
Mass Spectrometry (Electrospray lonization - ESI)

Sample Preparation: A dilute solution of 2-Methyl-4-nitrophenyl isocyanate is prepared by
dissolving approximately 1 mg of the solid compound in 1 mL of a suitable solvent such as
acetonitrile or methanol. The solution is then further diluted to a final concentration of
approximately 1-10 pg/mL.

Instrumentation: A high-resolution mass spectrometer equipped with an electrospray
ionization (ESI) source is used.

Analysis: The prepared sample solution is infused into the ESI source at a flow rate of 5-10
pL/min. The mass spectrometer is operated in both positive and negative ion modes to
detect various adducts. Data is acquired over a mass range of m/z 50-500.

Data Processing: The acquired mass spectra are processed to identify the molecular ion
peak and other relevant fragment ions. The experimental mass-to-charge ratios are then
compared with the theoretical values.

FTIR Spectroscopy (Attenuated Total Reflectance - ATR)

o Sample Preparation: A small amount of the solid 2-Methyl-4-nitrophenyl isocyanate is

placed directly onto the ATR crystal.
Instrumentation: An FTIR spectrometer equipped with an ATR accessory is used.

Background Collection: A background spectrum of the clean, empty ATR crystal is collected
to account for atmospheric and instrumental interferences.

Sample Analysis: The solid sample is pressed firmly against the ATR crystal to ensure good
contact. The infrared spectrum is then recorded, typically over a range of 4000-400 cm™1.

Data Processing: The acquired sample spectrum is baseline corrected and the prominent
absorption bands are identified and assigned to their corresponding functional groups.

Workflow and Data Analysis Diagrams
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The following diagrams illustrate the experimental workflow for obtaining spectral data and the
logical process for data analysis.
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Mass Spectrometry
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Figure 1: Experimental workflow for Mass Spectrometry and FTIR analysis.
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Figure 2: Logical workflow for the analysis of spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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